Cas no 1707378-64-0 (6-Chloro-2-isopropyl-7-methyl-7H-purine)

• Product Name: 6-Chloro-2-isopropyl-7-methyl-7H-purine
• CAS No: 1707378-64-0
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 5699402
• PubChem ID: 97627716
• Update Time: 2026-03-11

6-Chloro-2-isopropyl-7-methyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-isopropyl-7-methyl-7H-purine
• 1707378-64-0
• A921307
• 6-chloro-7-methyl-2-(propan-2-yl)-7H-purine
• 7H-Purine, 6-chloro-7-methyl-2-(1-methylethyl)-

• Inchi： 1S/C9H11ClN4/c1-5(2)8-12-7(10)6-9(13-8)11-4-14(6)3/h4-5H,1-3H3
• InChI Key： XUYABCRZCJEMGJ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN2C)N=C(C(C)C)N=1

Computed Properties

• Exact Mass: 210.0672241g/mol
• Monoisotopic Mass: 210.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 237.2±50.0 °C(Predicted)
• pka: 1.16±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives